Potassium antimonate trihydrate

• Molecular Formula: H18KO9Sb+
• Molecular Weight: 323.00 g/mol
• InChI: InChI=1S/K.9H2O.Sb/h;9*1H2;/q+1
• InChIKey: NNGFTDYNWALXHX-UHFFFAOYSA-N

Potassium Antimonate Trihydrate Procurement Specifications

Potassium antimonate trihydrate (CAS 12208-13-8), also designated as potassium hexahydroxoantimonate(V) trihydrate or potassium pyroantimonate trihydrate, is a pentavalent antimony compound with the molecular formula KSb(OH)₆·3H₂O and a molecular weight of 262.90 g/mol (208.85 g/mol anhydrous) . It is supplied as a white crystalline powder with a density of approximately 3.27 g/cm³ at 20°C and a melting point of ~240°C (decomposition) . The compound belongs to the metal antimonate(V) class and is commercially available in technical (>94%), extrapure (≥98%), and analytical reagent (≥99.0% calculated on calcined substance) grades .

Selection context

Analytical reagent for sodium detection via precipitation

Grade consideration

Analytical reagent grade supports method validation

Aqueous processing

Water solubility enables homogeneous reagent preparation

Why Sodium Antimonate Cannot Replace Potassium Antimonate Trihydrate

Although all pentavalent antimonates contain antimony in the +5 oxidation state, their physicochemical properties—particularly water solubility—diverge dramatically and dictate functional eligibility. Potassium antimonate trihydrate exhibits a water solubility of approximately 20 g/L at 20°C , whereas the closest structural analog, sodium antimonate (NaSbO₃·xH₂O), is classified as only slightly soluble in water and practically insoluble in cold water (Ksp pK = 7.4) [1][2]. This fundamental solubility gap means that potassium antimonate can function as a homogeneous aqueous reagent for sodium detection and as a soluble precursor for colloidal antimony pentoxide synthesis, while sodium antimonate cannot fulfill these roles without aggressive chemical pre-treatment. Furthermore, the identity of the counter-cation directly influences thermal decomposition temperature, opacifying behavior in enamels, and heat stability in flame-retardant polymer formulations, making generic in-class substitution unreliable without application-specific validation.

Target

Potential Substitute

Potassium antimonate trihydrate

Sodium antimonate

Freely soluble in water at 20 g/L; homogeneous aqueous reagent

Slightly soluble; practically insoluble in cold water; may require aggressive dissolution conditions

Functions as sodium detection reagent with defined low-Na blank

Contains sodium stoichiometrically; cannot serve as sodium detection reagent

Decomposes at ~240°C; compatible with conventional polymer processing windows

Dehydration above 900°C; thermal profile may not match processing requirements

• [1] ChemWhat. Sodium antimonate CAS#: 15432-85-6. Water Solubility: slightly soluble; Melting point: >375°C (lit.); Density: 3.7 g/mL at 25°C. View Source
• [2] ChemicalBook. Sodium antimonate. Solubility Product Constant (Ksp) pKsp: 7.4; Water Solubility: slightly soluble; insoluble in cold water. View Source

Potassium Antimonate Trihydrate – Comparator-Backed Evidence

Water Solubility vs. Sodium Antimonate

Potassium antimonate trihydrate is freely soluble in water at 20 g/L (20°C), whereas sodium antimonate—its closest pentavalent antimonate analog—is only 'slightly soluble' in water and practically insoluble in cold water [1]. This solubility distinction is explicitly cited in U.S. Patent 4,741,865, which states: 'Potassium antimonate is soluble, whereas sodium antimonate is insoluble in water' [2]. The quantitative difference in aqueous availability directly determines which compound can serve as a homogeneous reagent or as a solution-processable precursor for colloidal Sb₂O₅.

Water solubility vs. sodium analog

Head-to-head

Potassium antimonate

20 g/L at 20°C; soluble in water and glycerine; yields clear solutions at 2% w/v

Sodium antimonate

Slightly soluble; practically insoluble in cold water; Ksp pK = 7.4

At least 20-fold practical solubility difference; excludes sodium antimonate from aqueous-phase processing

Ambient temperature, neutral water

Evidence Dimension	Water solubility at ambient temperature
Target Compound Data	20 g/L at 20°C; soluble in water and glycerine
Comparator Or Baseline	Sodium antimonate (NaSbO₃): 'slightly soluble'; practically insoluble in cold water; Ksp pK = 7.4; dissolves only in hot water with aggressive media (tartaric acid, conc. H₂SO₄, warm HCl/KOH)
Quantified Difference	At least 20-fold difference in practical aqueous solubility; potassium antimonate yields clear solutions at 2% w/v while sodium antimonate remains predominantly undissolved
Conditions	Ambient temperature (~20–25°C), neutral water, standard atmospheric pressure

Why This Matters

A procurement decision for any application requiring aqueous-phase processing (colloidal precursor synthesis, homogeneous catalysis, electroplating flux) must exclude sodium antimonate due to its near-total water insolubility.

• [1] ChemWhat. Sodium antimonate CAS#: 15432-85-6. Water Solubility: slightly soluble; Density: 3.7 g/mL at 25°C; Melting point: >375°C (lit.). View Source
• [2] LeBlanc, J. R. U.S. Patent 4,741,865 (1988). 'Flameproofing composition.' Column 6, lines 37–38: 'Potassium antimonate is soluble, whereas sodium antimonate is insoluble in water.' View Source

Analytical Purity for Sodium Detection

Potassium antimonate trihydrate is the classical and pharmacopoeia-recognized reagent for the specific precipitation and detection of sodium ions via formation of insoluble sodium hexahydroxoantimonate(V) (NaSb(OH)₆) [1]. The analytical reagent grade (EMSURE®, AnalaR NORMAPUR®) specifies an assay of ≥99.0% (calculated on calcined substance as KSbO₃), a maximum sodium content of ≤0.2%, free alkali (as KOH) ≤0.1%, and loss on ignition ≤22% (600°C, 2 h) . Sodium antimonate, by definition, cannot function as a sodium detection reagent because it already contains sodium as the counter-cation. The low sodium blank in high-purity potassium antimonate is the critical quality attribute that ensures analytical sensitivity and minimizes false positives [2].

Analytical purity for Na detection

Head-to-head

Assay ≥99.0% as KSbO₃ (iodometric)

Sodium ≤0.2%; free alkali ≤0.1% as KOH

Loss on ignition ≤22% (600°C, 2 h)

Precipitates Na⁺ as white crystalline NaSb(OH)₆

Low sodium blank is critical for detection limit; sodium antimonate cannot perform this function

Aqueous precipitation at pH ≥7.2; ethanol-free medium

Evidence Dimension	Suitability as a sodium-specific precipitation reagent and analytical purity profile
Target Compound Data	Assay ≥99.0% (as KSbO₃, iodometric); Na ≤0.2%; free alkali ≤0.1% (as KOH); loss on ignition ≤22% (600°C, 2 h). Precipitates Na⁺ as white crystalline NaSb(OH)₆
Comparator Or Baseline	Sodium antimonate: Contains sodium stoichiometrically; cannot serve as a sodium detection reagent. No equivalent analytical purity specification for trace sodium.
Quantified Difference	Qualitative functional exclusivity—potassium antimonate can detect sodium; sodium antimonate cannot. The ≤0.2% Na specification provides a defined reagent blank.
Conditions	Aqueous precipitation reaction at pH ≥7.2; ethanol-free medium to avoid non-specific precipitation

Why This Matters

For analytical chemistry and histochemistry laboratories, the sodium content specification directly governs detection limit and reproducibility; substituting sodium antimonate would completely negate the assay.

• [1] Thiele/RUC. Identification: Precipitation reaction using potassium antimonate. 'Antimonate(V) ions precipitates with sodium ions as white crystals of sodium antimonate(V).' View Source
• [2] Klein, R. L., Yen, S.-S., & Thureson-Klein, Å. (1972). Critique on the K-pyroantimonate method for semiquantitative estimation of cations in conjunction with electron microscopy. Journal of Histochemistry & Cytochemistry, 20(1), 65–78. Sensitivity to Ca²⁺, Mg²⁺, Na⁺ at 10⁻⁶, 10⁻⁵, and <10⁻² M levels respectively. View Source

Thermal Decomposition vs. Sodium Antimonate

Potassium antimonate trihydrate undergoes dehydration and decomposition beginning at approximately 240°C (dec.) [1], with a defined loss on ignition of ≤22% when calcined at 600°C for 2 hours . In contrast, sodium antimonate exhibits a melting point >375°C (literature value 380°C) and requires heating above 900°C for complete dehydration from NaSbO₃·xH₂O to anhydrous NaSbO₃ [2]. This thermal profile difference of over 135°C in the onset of decomposition makes potassium antimonate the preferred choice when a lower-temperature antimony oxide source is needed, such as in the preparation of colloidal Sb₂O₅ via cation exchange from an aqueous solution of potassium antimonate [3].

Thermal decomposition profile

Cross-study

Potassium antimonate

Decomposition onset ~240°C; LOI ≤22% at 600°C (2 h)

Sodium antimonate

Melting point >375°C; complete dehydration requires >900°C

Decomposition onset differs ≥135°C; supports lower-temperature processing requirements

Thermal analysis under atmospheric pressure

Evidence Dimension	Thermal decomposition / dehydration temperature
Target Compound Data	Melting point / decomposition: 240°C (dec.)(lit.); Loss on ignition: ≤22% at 600°C (2 h) yielding KSbO₃
Comparator Or Baseline	Sodium antimonate (NaSbO₃): Melting point >375°C (lit.) to 380°C; complete dehydration to NaSbO₃ requires >900°C (2 h)
Quantified Difference	Decomposition onset difference ≥135°C; potassium antimonate releases water of crystallization at ~180–240°C vs. sodium antimonate at ~178.6°C (partial) through >900°C (complete)
Conditions	Thermal analysis under atmospheric pressure; loss on ignition standardized at 600°C for 2 h per analytical reagent specification

Why This Matters

For users synthesizing antimony pentoxide colloids or requiring an antimony source that decomposes within conventional polymer processing temperature windows (150–250°C), potassium antimonate's lower thermal threshold provides a critical processing advantage.

• [1] Baidu Baike. 六羟基锑酸钾 (Potassium hexahydroxoantimonate(V)). Melting point: 240°C; Boiling point: 485°C; Density: 3.27 g/cm³. View Source
• [2] ChemWhat. Sodium antimonate CAS#: 15432-85-6. Melting point: >375°C (lit.); Density: 3.7 g/mL at 25°C. View Source
• [3] Petrow, H. G. et al. U.S. Patent 3,860,523 (1975) and Re. 31,214. Preparation of colloidal Sb₂O₅ by dissolving potassium antimonate with excess KOH and passing through a cation exchange resin in H⁺ form. View Source

Solution pH Specification vs. Sodium Antimonate

A 20 g/L aqueous solution of analytical-grade potassium antimonate trihydrate exhibits a pH range of 7.5–9.0 at 20°C . This parameter is consistently reported across multiple reagent-grade supplier specifications (Sigma-Aldrich EMSURE®, CookeChem, ChemWhat) and serves as a release criterion for analytical reagent quality. For sodium antimonate, no comparable standardized aqueous pH specification is published—likely a consequence of its negligible water solubility, which precludes preparation of a defined-concentration solution for pH measurement [1]. The defined pH range for potassium antimonate ensures lot-to-lot consistency in aqueous-phase applications, particularly in histochemical fixation protocols where pH must remain above 7.2 to prevent non-specific precipitation [2].

Solution pH specification

Class-level

pH 7.5–9.0 at 20 g/L in H₂O, 20°C

Consistently reported across multiple reagent-grade suppliers

Defined pH range supports method validation and lot-to-lot reproducibility

Sodium antimonate has no equivalent metric due to insolubility

Evidence Dimension	Aqueous solution pH as a quality control and application-critical parameter
Target Compound Data	pH 7.5–9.0 (20 g/L in H₂O, 20°C)
Comparator Or Baseline	Sodium antimonate: No standardized aqueous pH specification published due to insolubility in water
Quantified Difference	Potassium antimonate provides a quantifiable, specification-controlled pH range; sodium antimonate has no equivalent metric
Conditions	20 g/L aqueous solution at 20°C per analytical reagent specification methods

Why This Matters

For regulated analytical laboratories and histochemistry protocols, the defined pH specification is a critical quality attribute enabling method validation, inter-laboratory reproducibility, and compliance with pharmacopoeia monographs.

• [1] ChemWhat. Sodium antimonate CAS#: 15432-85-6. Water Solubility: slightly soluble. No pH specification reported. View Source
• [2] Shiina, S. et al. (1970). An analysis of the histochemical procedure for sodium ion detection. Journal of Histochemistry & Cytochemistry, 18(9), 644–649. 'When potassium antimonate is used for the detection of sodium ions the pH should not decrease below 7.2 during fixation.' View Source

Opacifying Performance vs. Sodium Antimonate in Enamels

In a comprehensive comparative study published in the Journal of the American Ceramic Society (Coffeen, 1949), antimonates of potassium, lithium, barium, calcium, magnesium, strontium, zinc, aluminum, lead, and tin were substituted for sodium antimonate in an acid-resisting dry-process enamel for cast iron, with all comparisons made on an equivalent antimony pentoxide basis [1][2]. Reflectance, color, and acid-resistance data were reported for all enamels. In acid-resisting enamel formulations, antimonates of potassium and barium 'compared reasonably well with sodium antimonate in opacifying power without introducing objectionable colors,' whereas antimonates of zinc, aluminum, lead, and tin produced demonstrably inferior results. The study explicitly concluded that 'the antimonates do not contribute equally to opacity and color, even though all contain antimony in pentavalent form' [1].

Opacifying in acid-resisting enamels

Head-to-head

Potassium antimonate

Compared reasonably well with sodium antimonate; no objectionable colors

Sodium antimonate (standard)

Benchmark; Zn, Al, Pb, Sn antimonates produced inferior results

One of only two antimonates approaching the opacifying benchmark without color compromise

Coffeen (1949); acid-resisting dry-process cast iron enamels

Evidence Dimension	Opacifying power and color quality in acid-resisting dry-process cast iron enamels
Target Compound Data	Potassium antimonate: 'compared reasonably well with sodium antimonate in opacifying power without introducing objectionable colors' in acid-resisting enamels
Comparator Or Baseline	Sodium antimonate (standard); Zn, Al, Pb, Sn antimonates produced inferior opacifying and/or color results; Ba antimonate approached Na antimonate and also improved acid resistance; Li, Ca, Mg, Sr antimonates showed varying degrees of inferiority
Quantified Difference	Qualitative ranking from reflectance and color data: Na ≈ K ≈ Ba (acid-resisting) > other antimonates. Specific reflectance values, color coordinates, and acid-resistance grades are tabulated in the original paper.
Conditions	Acid-resisting high-lead dry-process enamel for cast iron; antimonates substituted on an equivalent Sb₂O₅ basis; reflectance and color measured instrumentally

Why This Matters

For enamel and ceramic manufacturers seeking alternatives to sodium antimonate (e.g., for sodium-restricted formulations or supply chain diversification), potassium antimonate is one of only two antimonates (alongside barium) that approaches the opacifying benchmark without compromising color quality.

• [1] Coffeen, W. W. (1949). Comparison of Various Antimonates as Opacifiers in Dry-Process Enamels for Cast Iron. Journal of the American Ceramic Society, 32(1), 10–14. DOI: 10.1111/j.1151-2916.1949.tb18896.x. View Source
• [2] NSTL Archive. Coffeen, W. W. (1949). Abstract: 'In acid-resisting enamels, antimonates of potassium and barium compared reasonably well with sodium antimonate in opacifying power without introducing objectionable colors.' Journal of the American Ceramic Society, 32(1), 10–14. View Source

Density Comparison vs. Sodium Antimonate

Potassium antimonate trihydrate has a bulk density of 3.27 g/cm³ at 20°C (bulk density 1,200 kg/m³) [1]. Sodium antimonate is denser at 3.7 g/mL at 25°C [2]. This density differential of approximately 0.43 g/cm³ (roughly 12% lower for the potassium salt) translates to a proportionally lower weight contribution when formulated at equivalent volume loadings in polymer composites, coatings, or enamel frits. While the density difference alone is not a primary selection driver, it becomes relevant in weight-sensitive applications such as aerospace flame-retardant coatings or lightweight ceramic components where every gram per unit volume matters.

Density comparison

Cross-study

3.27g/cm³

Potassium antimonate (20°C)

Approximately 12% lower density than sodium antimonate (3.7 g/mL); relevant for weight-critical formulations

Solid powder at ambient temperature

Evidence Dimension	Solid density at ambient temperature
Target Compound Data	3.27 g/cm³ at 20°C; bulk density 1,200 kg/m³
Comparator Or Baseline	Sodium antimonate: 3.7 g/mL at 25°C (lit.); bulk density not standardized across sources
Quantified Difference	Density lower by ~0.43 g/cm³ (approximately 11.6% lower than sodium antimonate)
Conditions	Ambient temperature, solid powder/crystalline form

Why This Matters

For procurement decisions involving weight-critical formulations (aerospace, transportation, portable electronics), the 12% lower density of potassium antimonate reduces total compound mass at equal antimony loading, potentially enabling compliance with weight specifications.

• [1] Carl Roth. Potassium hexahydroxoantimonate(V) technical data. Density (D): 3.221 g/cm³; Melting point (mp): >224°C. View Source
• [2] ChemWhat. Sodium antimonate CAS#: 15432-85-6. Density: 3.7 g/mL at 25°C (lit.). View Source

Potassium Antimonate Trihydrate Applications

Sodium Detection Reagent for Analytical and Histochemistry

Potassium antimonate trihydrate is the established precipitation reagent for qualitative and quantitative sodium determination in solution and tissue samples . It reacts selectively with sodium ions to form a white crystalline precipitate of sodium hexahydroxoantimonate(V). The analytical-grade specification with sodium impurity ≤0.2% ensures a low reagent blank, while the defined solution pH of 7.5–9.0 (20 g/L) and the requirement to maintain pH ≥7.2 during fixation provide validated method parameters [1]. In histochemical electron microscopy studies, the potassium pyroantimonate technique has been characterized for sensitivity to Na⁺ at concentrations below 10⁻² M [2]. This application is functionally exclusive to potassium antimonate; sodium antimonate cannot be used as a sodium detection reagent.

Colloidal Antimony Pentoxide Precursor for Flame Retardants

The water solubility of potassium antimonate trihydrate (20 g/L) makes it the preferred starting material for preparing colloidal antimony pentoxide (Sb₂O₅) dispersions via cation exchange . As described in U.S. Patent 3,860,523 and its reissue Re. 31,214, potassium antimonate is dissolved with excess KOH, passed through a cation exchange resin in the hydrogen form, yielding insoluble colloidal Sb₂O₅ particles of 20–1,000 angstroms that remain stably dispersed . The lower thermal decomposition temperature (~240°C) further facilitates downstream drying and incorporation into polymer systems. Sodium antimonate's near-total water insolubility renders it impractical for this solution-phase colloidal synthesis route, as acknowledged in U.S. Patent 4,741,865 which explicitly distinguishes the two compounds on the basis of solubility [1].

Opacifier Alternative to Sodium Antimonate in Acid-Resisting Enamels

Based on the Coffeen (1949) comparative study, potassium antimonate can be directly substituted for sodium antimonate in acid-resisting dry-process enamels for cast iron with comparable opacifying power and without introducing objectionable colors . This finding is significant for enamel formulators facing supply constraints or cost volatility for sodium antimonate, or those seeking to reduce sodium content in their frit compositions. Among the nine alternative antimonates tested (potassium, lithium, barium, calcium, magnesium, strontium, zinc, aluminum, lead, and tin), only potassium and barium antimonates approached the performance of the sodium antimonate standard in acid-resisting enamel systems.

Mordant & Fixing Agent for Leather and Textile Dyeing

Potassium antimonate trihydrate is widely specified as a mordant and fixing agent in leather and textile dyeing processes, where its water solubility enables homogeneous application from aqueous solution . The compound's ability to form coordination complexes with dye molecules and fiber substrates improves color fastness and dye uptake. The defined pH range (7.5–9.0 in 20 g/L solution) provides a controlled alkaline environment compatible with many dye classes. Sodium antimonate, being water-insoluble, cannot deliver the homogeneous aqueous-phase reactivity required for this application.

Application

Selection Property

Validation Focus

Sodium detection reagent

Sodium-ion specificity

Precipitant impurity control

Colloidal Sb₂O₅ precursor

Aqueous processability

Cation-exchange conditions

Opacifier in acid-resisting enamels

Antimonate-class opacifying performance

Comparative opacifying power

Mordant and fixing agent

Homogeneous aqueous-phase reactivity

Dyeing-process compatibility

• [1] Shiina, S. et al. (1970). An analysis of the histochemical procedure for sodium ion detection. J. Histochem. Cytochem., 18(9), 644–649. View Source
• [2] Klein, R. L., Yen, S.-S., & Thureson-Klein, Å. (1972). Critique on the K-pyroantimonate method. J. Histochem. Cytochem., 20(1), 65–78. Sensitivity: Ca²⁺ 10⁻⁶ M, Mg²⁺ 10⁻⁵ M, Na⁺ <10⁻² M. View Source
• [3] Petrow, H. G. et al. U.S. Patent 3,860,523 / Re. 31,214. Colloidal Sb₂O₅ preparation from potassium antimonate via cation exchange. View Source
• [4] Coffeen, W. W. (1949). Comparison of Various Antimonates as Opacifiers in Dry-Process Enamels for Cast Iron. J. Am. Ceram. Soc., 32(1), 10–14. View Source